Cas no 87870-58-4 (6-Heptynoic acid, 4-formyl-5,5-dimethyl-, methyl ester, (S)-)
87870-58-4 structure
Product Name:6-Heptynoic acid, 4-formyl-5,5-dimethyl-, methyl ester, (S)-
CAS No:87870-58-4
MF:C11H16O3
MW:196.242943763733
CID:651216
PubChem ID:71411900
Update Time:2025-04-19
6-Heptynoic acid, 4-formyl-5,5-dimethyl-, methyl ester, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 6-Heptynoic acid, 4-formyl-5,5-dimethyl-, methyl ester, (S)-
- methyl (4S)-4-formyl-5,5-dimethylhept-6-ynoate
- DTXSID00831477
- 87870-58-4
-
- Inchi: 1S/C11H16O3/c1-5-11(2,3)9(8-12)6-7-10(13)14-4/h1,8-9H,6-7H2,2-4H3/t9-/m1/s1
- InChI Key: KATDOEQHNDOGTH-SECBINFHSA-N
- SMILES: O=C[C@@H](CCC(=O)OC)C(C#C)(C)C
Computed Properties
- Exact Mass: 196.109944368g/mol
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 43.4Ų
6-Heptynoic acid, 4-formyl-5,5-dimethyl-, methyl ester, (S)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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